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Compound of Interest

Compound Name: 1-Chloropropane

Cat. No.: B146392

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 1-
Chloropropane (n-propyl chloride) in a laboratory setting. Adherence to these guidelines is
crucial to mitigate risks associated with this highly flammable and harmful chemical.

Physical and Chemical Properties

1-Chloropropane is a colorless liquid with a chloroform-like odor.[1] It is highly flammable and
its vapors can form explosive mixtures with air.[2] Understanding its physical and chemical
properties is essential for safe handling.
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Property Value References
Molecular Formula C3H7CI [3114]
Molecular Weight 78.54 g/mol [1]

Boiling Point 46-47°C (114.8-116.6°F) [3][5]

Melting Point -122.8°C (-189°F) [5]

Flash Point <0°F (-18°C) [11[3]
Density 0.892 g/mL at 25°C [3]

Solubility in Water

2.7 g/L at 20°C

[3]

Vapor Density

2.71 (Air = 1)

[5]

Vapor Pressure

345.0 mmHg at 25°C

[1]

Lower Flammable Limit

2.6% by volume

[1]

Upper Flammable Limit

11.1% by volume

[1]

Hazard Identification and Classification

1-Chloropropane is classified as a hazardous chemical.[6] It is crucial to be aware of its
potential health effects and physical hazards.

Hazard Classification Description

Category 2 - Highly flammable liquid and vapor.
[7]

Flammable Liquids

Acute Toxicity, Oral Category 4 - Harmful if swallowed.[7]

Acute Toxicity, Dermal Category 4 - Harmful in contact with skin.[7]

Acute Toxicity, Inhalation Category 4 - Harmful if inhaled.[7]

Skin Irritation Causes skin irritation.[7]

Eye Irritation Causes serious eye irritation.[7]
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Signal Word: Danger[6]

Hazard Statements:

H225: Highly flammable liquid and vapor.[7]

H302: Harmful if swallowed.[7]

H312: Harmful in contact with skin.[7]

H332: Harmful if inhaled.[8]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-Chloropropane to prevent

exposure.[9]

PPE Category

Specification

Eye/Face Protection

Chemical safety goggles or a face shield as
described by OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[6][9]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[6][9] Chemical

resistant gloves (e.g., nitrile) should be used.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if inhalation of vapors is
possible.[6] For extended work, a powered air-
purifying respirator (PAPR) with an AX filter may

be necessary.[10]

Safe Handling Protocol
General Handling

e Work in a well-ventilated area, preferably in a chemical fume hood.[7]
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e Ground and bond containers when transferring material to prevent static discharge.[9]
e Use non-sparking tools and explosion-proof equipment.[6][11]

o Keep away from open flames, hot surfaces, and sources of ignition.[6]

» Avoid contact with skin, eyes, and clothing.[9]

e Do not breathe vapors or mist.[6]

e Wash hands thoroughly after handling.[7]

e Do not eat, drink, or smoke in the work area.[7]

Workflow for Handling 1-Chloropropane
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A

Clean work area

A
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A
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A

Wash hands thoroughly
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Caption: Workflow for Safe Handling of 1-Chloropropane.
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Storage Requirements

Proper storage of 1-Chloropropane is critical to prevent fires and explosions.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[7][8]
Keep away from heat, sparks, and open flames.[6]

Recommended storage temperature is between 2-8°C.[7][11]

Store in a flammable liquid storage cabinet.[6]

Incompatible materials to avoid: Strong oxidizing agents and strong bases.[6]

Spill and Leak Procedures

In the event of a spill, immediate and appropriate action must be taken.

Spill Cleanup Protocol

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
Isolate the area and post warning signs. For large spills, consider downwind evacuation of at
least 300 meters (1000 feet).[12]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[12]

Ventilate: Ensure adequate ventilation, but avoid creating drafts that could spread the vapor.

Don PPE: Put on the appropriate personal protective equipment, including respiratory
protection, chemical-resistant gloves, and safety goggles.[11]

Containment: For liquid spills, create a dike around the spill using an inert absorbent material
such as sand, earth, or vermiculite.[12][13] Do not use combustible materials like paper
towels to absorb the spill.[14]

Absorption: Apply absorbent material starting from the perimeter and working inwards.[13]
Mix thoroughly until all the liquid is absorbed.[13]
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o Collection: Using non-sparking tools, carefully scoop the absorbed material into a labeled,
sealable container for hazardous waste disposal.[12][13]

» Decontamination: Decontaminate the spill area with soap and water.[13] Collect the
decontamination liquid for proper disposal.

» Waste Disposal: Dispose of the sealed container of absorbed material and any contaminated
PPE as hazardous waste according to local, state, and federal regulations.[7]

e Reporting: Report the incident to the appropriate laboratory supervisor and safety officer.

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route

First Aid Procedure

References

Inhalation

Remove the victim to fresh air.
If not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get

medical attention immediately.

[6]7]

Skin Contact

Immediately wash off with
soap and plenty of water while
removing all contaminated
clothing and shoes. Get

medical attention.

[6]L7]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[6]7]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Call a
physician or poison control

center immediately.

[7]

Disposal Considerations

All waste containing 1-Chloropropane must be disposed of as hazardous waste.[7]

Collect waste in a properly labeled, sealed container.

Do not dispose of 1-Chloropropane down the drain.[9]

Follow all local, state, and federal regulations for hazardous waste disposal.

Contaminated packaging should also be treated as hazardous waste.[7]

© 2025 BenchChem. All rights reserved. 8/10

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC109950050&productDescription=1-CHLOROPROPANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-chloropropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC109950050&productDescription=1-CHLOROPROPANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-chloropropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC109950050&productDescription=1-CHLOROPROPANE+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-chloropropane.pdf
https://www.chemicalbook.com/msds/1-chloropropane.pdf
https://www.benchchem.com/product/b146392?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-chloropropane.pdf
https://www.benchchem.com/product/b146392?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/71661.pdf
https://www.chemicalbook.com/msds/1-chloropropane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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